Cas no 2172485-63-9 (3-(2-hydroxycyclobutyl)methyl-1lambda6-thietane-1,1-dione)

• Product Name: 3-(2-hydroxycyclobutyl)methyl-1lambda6-thietane-1,1-dione
• CAS No: 2172485-63-9
• MF: C₈H₁₄O₃S
• MW: 190.259961605072
• CID: 6197410
• PubChem ID: 165598811
• Update Time: 2025-08-03

3-(2-hydroxycyclobutyl)methyl-1lambda6-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-hydroxycyclobutyl)methyl-1lambda6-thietane-1,1-dione
• 3-[(2-hydroxycyclobutyl)methyl]-1lambda6-thietane-1,1-dione
• EN300-1634548
• 2172485-63-9

• Inchi： 1S/C8H14O3S/c9-8-2-1-7(8)3-6-4-12(10,11)5-6/h6-9H,1-5H2
• InChI Key： HBKTZUKOTBRJIB-UHFFFAOYSA-N
• SMILES： S1(CC(C1)CC1CCC1O)(=O)=O

Computed Properties

• Exact Mass: 190.06636548g/mol
• Monoisotopic Mass: 190.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 62.8Ų

Additional information on 3-(2-hydroxycyclobutyl)methyl-1lambda6-thietane-1,1-dione

3-(2-Hydroxycyclobutyl)methyl-1λ6-thietane-1,1-dione: A Comprehensive Overview

The compound 3-(2-hydroxycyclobutyl)methyl-1λ6-thietane-1,1-dione, identified by the CAS number 2172485-63-9, is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of cyclic ketones and features a thietane ring system, which is a four-membered ring containing one sulfur atom. The presence of the hydroxycyclobutyl group adds complexity to its structure, making it an interesting subject for both theoretical and experimental studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, allowing researchers to explore its properties in greater depth. The thietane ring system is known for its stability and reactivity, making it a valuable component in drug design and material science. The hydroxycyclobutyl group introduces additional functionality, potentially enhancing the compound's ability to interact with biological systems or participate in chemical reactions.

One of the most significant areas of research involving 3-(2-hydroxycyclobutyl)methyl-1λ6-thietane-1,1-dione is its potential application in pharmaceuticals. The compound's unique structure suggests that it could serve as a scaffold for developing new drugs targeting specific biological pathways. For instance, studies have shown that similar compounds can modulate enzyme activity or act as ligands for receptors, making them promising candidates for therapeutic interventions.

In addition to its pharmaceutical potential, this compound has also garnered interest in the field of materials science. The thietane ring system's stability and reactivity make it suitable for use in polymer synthesis or as a building block for advanced materials. Researchers are exploring how the hydroxycyclobutyl group can influence the physical properties of materials derived from this compound, such as their mechanical strength or thermal stability.

The synthesis of 3-(2-hydroxycyclobutyl)methyl-1λ6-thietane-1,1-dione involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency and selectivity of the synthesis, enabling researchers to produce the compound in higher yields and with greater purity. This has facilitated further studies on its properties and applications.

From an environmental perspective, there is growing interest in understanding the biodegradability and toxicity of this compound. As industries increasingly prioritize sustainability, compounds like 3-(2-hydroxycyclobutyl)methyl-1λ6-thietane-1,1-dione are being evaluated for their potential impact on ecosystems. Preliminary studies suggest that the compound may degrade under certain environmental conditions, but further research is needed to fully assess its environmental footprint.

In conclusion, 3-(2-hydroxycyclobutyl)methyl-1λ6-thietane-1,1-dione is a versatile compound with a wealth of potential applications across multiple disciplines. Its unique structure and reactivity make it an intriguing subject for both fundamental research and applied development. As scientific understanding continues to evolve, this compound is likely to play an increasingly important role in advancing technology and improving human health.